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Compound of Interest

Compound Name: 8-Methylnonanal

Cat. No.: B128107 Get Quote

Technical Guide: Physical Properties of 8-
Methylnonanal
For Researchers, Scientists, and Drug Development Professionals

Introduction
8-Methylnonanal is an aliphatic aldehyde that is of interest primarily in the flavor and fragrance

industries. A thorough understanding of its physical properties is essential for its application in

various formulations, for quality control, and for the design of synthetic and purification

processes. This guide provides a detailed overview of the boiling point and density of 8-
Methylnonanal, including methodologies for their determination.

Core Physical Properties
The physical characteristics of 8-Methylnonanal are summarized below. It is important to note

that some of the available data is based on predictive models rather than direct experimental

measurement.
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Physical Property Value Notes

Boiling Point 197.00 °C At 760.00 mm Hg

203.5 ± 8.0 °C Predicted

Density 0.816 ± 0.06 g/cm³ Predicted

Experimental Protocols
While specific experimental documentation for the determination of 8-Methylnonanal's
physical properties is not readily available in the public domain, the following are detailed,

standard methodologies that are applicable for the precise measurement of the boiling point

and density of liquid aldehydes such as 8-Methylnonanal.

Boiling Point Determination (Capillary Method)
The capillary method is a common and reliable technique for determining the boiling point of a

small quantity of liquid.

Apparatus:

Thiele tube or other heating bath (e.g., oil bath with a stirrer)

Thermometer (calibrated)

Capillary tube (sealed at one end)

Sample tube (e.g., a small test tube or a fusion tube)

Heat source (e.g., Bunsen burner or heating mantle)

Stand and clamps

Procedure:

A small amount of 8-Methylnonanal is placed into the sample tube.
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A capillary tube, sealed at one end, is inverted and placed into the sample tube with the open

end submerged in the liquid.

The sample tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is immersed in a heating bath (Thiele tube).

The bath is heated gently. As the temperature rises, air trapped in the capillary tube will be

expelled, seen as a slow stream of bubbles.

Heating is continued until a rapid and continuous stream of bubbles emerges from the

capillary tube. This indicates that the vapor pressure of the liquid is overcoming the

atmospheric pressure.

The heat source is then removed, and the bath is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded. This

temperature is the boiling point of the liquid, as it is the point where the vapor pressure of the

liquid equals the atmospheric pressure.

Density Determination
The density of a liquid is its mass per unit volume. A straightforward and accurate method for its

determination is outlined below.

Apparatus:

Pycnometer or a calibrated volumetric flask

Analytical balance (accurate to at least three decimal places)

Thermometer

Constant temperature bath

Procedure:
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The mass of a clean, dry pycnometer (or volumetric flask) is accurately measured using an

analytical balance.

The pycnometer is filled with 8-Methylnonanal up to a calibrated mark. Care is taken to

avoid air bubbles.

The filled pycnometer is placed in a constant temperature bath to bring the liquid to a

specific, known temperature (e.g., 20°C or 25°C), as density is temperature-dependent.

Once the temperature has equilibrated, the volume is adjusted precisely to the calibration

mark, and any excess liquid on the exterior of the pycnometer is carefully wiped away.

The mass of the pycnometer containing the 8-Methylnonanal is then measured.

The mass of the 8-Methylnonanal is calculated by subtracting the mass of the empty

pycnometer from the mass of the filled pycnometer.

The density is calculated by dividing the mass of the 8-Methylnonanal by the known volume

of the pycnometer.
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Start: Obtain 8-Methylnonanal Sample

Assemble Apparatus:
- Sample in tube with inverted capillary

- Attach to thermometer
- Immerse in Thiele tube

Gently Heat the Thiele Tube

Observe Bubbles from Capillary

Is there a rapid, continuous stream of bubbles?

No

Remove Heat and Allow to Cool

Yes

Observe Liquid Entering Capillary

Record Temperature:
This is the Boiling Point

End

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination by Capillary Method.
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Experimental Workflow for Density Determination

Start: Obtain 8-Methylnonanal Sample

Accurately Weigh a Clean, Dry Pycnometer

Fill Pycnometer with 8-Methylnonanal

Equilibrate to a Constant Temperature in a Water Bath

Accurately Weigh the Filled Pycnometer

Calculate Mass of 8-Methylnonanal:
(Mass of Filled) - (Mass of Empty)

Calculate Density:
Mass / Volume of Pycnometer

End

Click to download full resolution via product page

Caption: Workflow for Density Determination using a Pycnometer.
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To cite this document: BenchChem. [Physical properties of 8-Methylnonanal (boiling point,
density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b128107#physical-properties-of-8-methylnonanal-
boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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